Cas no 2246856-38-0 (4-(2-methoxypropan-2-yl)phenylboronic acid)

• Product Name: 4-(2-methoxypropan-2-yl)phenylboronic acid
• CAS No: 2246856-38-0
• MF: C₁₀H₁₅BO₃
• MW: 194.035303354263
• CID: 5559142
• PubChem ID: 165997225
• Update Time: 2025-06-08

4-(2-methoxypropan-2-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2724416
• 2246856-38-0
• [4-(2-methoxypropan-2-yl)phenyl]boronic acid
• 4-(2-methoxypropan-2-yl)phenylboronic acid

• Inchi： 1S/C10H15BO3/c1-10(2,14-3)8-4-6-9(7-5-8)11(12)13/h4-7,12-13H,1-3H3
• InChI Key： FAPCZKFQKUJNHS-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 194.1114245g/mol
• Monoisotopic Mass: 194.1114245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-(2-methoxypropan-2-yl)phenylboronic acid

Introduction to 4-(2-methoxypropan-2-yl)phenylboronic acid (CAS No: 2246856-38-0)

4-(2-methoxypropan-2-yl)phenylboronic acid, identified by its Chemical Abstracts Service (CAS) number 2246856-38-0, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a phenyl ring substituted with a 2-methoxypropan-2-yl side chain and a boronic acid functional group, exhibits unique chemical properties that make it valuable in various synthetic applications.

The boronic acid moiety in 4-(2-methoxypropan-2-yl)phenylboronic acid is particularly noteworthy due to its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions and with high selectivity. The presence of the 2-methoxypropan-2-yl group enhances the compound's solubility and reactivity, making it an attractive choice for researchers aiming to develop complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the use of boronic acids for drug discovery and development. Their ability to act as chelating agents and participate in bioconjugation reactions has opened new avenues for therapeutic intervention. For instance, 4-(2-methoxypropan-2-yl)phenylboronic acid has been explored in the synthesis of protease inhibitors and other enzyme-targeting molecules. Its structural features allow for precise modifications, enabling the tailoring of pharmacokinetic properties and target specificity.

One of the most compelling applications of 4-(2-methoxypropan-2-yl)phenylboronic acid is in the field of photodynamic therapy (PDT). Boron-containing compounds have been investigated as photosensitizers due to their ability to generate reactive oxygen species upon irradiation. The phenyl ring and boronic acid functional group synergistically contribute to the compound's photophysical properties, making it a promising candidate for developing novel PDT agents. Current research suggests that this compound can be incorporated into drug delivery systems designed to enhance tumor-specific targeting and minimize side effects.

The synthesis of 4-(2-methoxypropan-2-yl)phenylboronic acid typically involves multi-step organic transformations, starting from readily available precursors such as styrene derivatives and boronic acid analogs. Advanced catalytic systems, including palladium-based catalysts, are often employed to facilitate key bond-forming steps. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for pharmaceutical applications.

From a materials science perspective, 4-(2-methoxypropan-2-yl)phenylboronic acid has been utilized in the development of smart materials and functional polymers. Its ability to undergo reversible coordination with metal ions allows for the creation of stimuli-responsive materials. These materials can find applications in sensors, actuators, and drug-eluting devices, where dynamic interactions between molecules are required.

The growing interest in green chemistry has also influenced the use of 4-(2-methoxypropan-2-yl)phenylboronic acid. Researchers are increasingly focusing on sustainable synthetic methods that minimize waste and reduce environmental impact. For example, solvent-free reactions and catalytic systems that promote high atom economy are being explored. Such approaches align with the broader goal of developing eco-friendly chemical processes that are compatible with industrial-scale production.

In conclusion, 4-(2-methoxypropan-2-yl)phenylboronic acid (CAS No: 2246856-38-0) is a versatile compound with far-reaching implications in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to push the boundaries of molecular design and function. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in shaping the future of chemical innovation.